1,2,3-Trichloro-5-trifluoromethanesulfonyl-benzene
1,2,3-Trichloro-5-trifluoromethanesulfonyl-benzene
Brand Name:
Vulcanchem
CAS No.:
104614-75-7
VCID:
VC20744159
InChI:
InChI=1S/C7H2Cl3F3O2S/c8-4-1-3(2-5(9)6(4)10)16(14,15)7(11,12)13/h1-2H
SMILES:
C1=C(C=C(C(=C1Cl)Cl)Cl)S(=O)(=O)C(F)(F)F
Molecular Formula:
C7H2Cl3F3O2S
Molecular Weight:
313.5 g/mol
1,2,3-Trichloro-5-trifluoromethanesulfonyl-benzene
CAS No.: 104614-75-7
Cat. No.: VC20744159
Molecular Formula: C7H2Cl3F3O2S
Molecular Weight: 313.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104614-75-7 |
|---|---|
| Molecular Formula | C7H2Cl3F3O2S |
| Molecular Weight | 313.5 g/mol |
| IUPAC Name | 1,2,3-trichloro-5-(trifluoromethylsulfonyl)benzene |
| Standard InChI | InChI=1S/C7H2Cl3F3O2S/c8-4-1-3(2-5(9)6(4)10)16(14,15)7(11,12)13/h1-2H |
| Standard InChI Key | XHOUWSNOXLVTSB-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1Cl)Cl)Cl)S(=O)(=O)C(F)(F)F |
| Canonical SMILES | C1=C(C=C(C(=C1Cl)Cl)Cl)S(=O)(=O)C(F)(F)F |
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